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An In-depth Technical Guide on the Core Physical and Chemical Properties of Polyquaternium-
10

For Researchers, Scientists, and Drug Development Professionals

Abstract

Polyquaternium-10 is a versatile cationic polymer derived from hydroxyethyl cellulose, widely
utilized in personal care, cosmetics, and increasingly, in pharmaceutical formulations. Its utility
stems from a unique combination of properties including water solubility, substantivity to
proteinaceous surfaces, and its function as a conditioning agent, thickener, and film former.
This guide provides a detailed examination of the core physical and chemical properties of
Polyquaternium-10, offering quantitative data, experimental protocols for its characterization,
and a description of its fundamental mechanism of action. This technical overview is intended
to serve as a comprehensive resource for researchers, scientists, and professionals in drug
development exploring the applications of this polymer.

Chemical Identity and Synthesis

Polyquaternium-10, also known as Quaternium-19, is a polymeric quaternary ammonium salt of
hydroxyethyl cellulose (HEC).[1][2][3][4] It is synthesized by reacting HEC with a cationic
etherifying agent, typically formed through the reaction of epichlorohydrin and trimethylamine.
[1][3][5][6][7] This process grafts quaternary ammonium groups onto the cellulose backbone,
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imparting a net positive charge to the polymer. The resulting structure is highly effective at

adsorbing to negatively charged surfaces such as hair and skin.[1][2][3]
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Diagram 1: Simplified synthesis workflow for Polyquaternium-10.

Physical and Chemical Properties

Polyquaternium-10 is typically a white to light-yellowish granular powder with a faint, amine-like

odor.[1][2][4][8] It is available in various grades, which differ primarily in their average molecular

weight and degree of cationic substitution (charge density).[1][3] These variations influence key

properties like viscosity and conditioning effectiveness.

Data Presentation: Quantitative Properties

The key physical and chemical parameters of Polyquaternium-10 are summarized in the tables

below.

Table 1: General Physical and Chemical Identity
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Property

Chemical Name

Value | Description

Polymeric quaternary
ammonium salt of
hydroxyethyl cellulose

Citations

[1I2103]14]

INCI Name

Polyquaternium-10

[8][°]

Synonym

Quaternium-19

[1](2][3][10]

CAS Numbers

68610-92-4, 81859-24-7,
53568-66-4, 54351-50-7,
55353-19-0

[1](8]

Appearance

White, off-white, or light-

yellowish granular powder

[1]i2]i81eltl

Odor

Faint, characteristic amine-like

[11(2]3][8]

| Charge | Cationic (positive) |[8][10][12][13] |

Table 2: Quantitative Specifications from Technical Data Sheets
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Parameter Value Range Conditions Citations

250,000 - 600,000

) g/mol (Typical
Molecular Weight . - [2]
range for various

grades)
] ] 500 - 2,500 mPa-s 2% aqueous solution
Viscosity [Bl[11][14][15][16]
(cps) at 25°C
pH 50-7.0 2% aqueous solution [8][11]

N Stable within a pH )
pH Stability In formulation [B1[13][17]
range of 4to 8

Nitrogen Content 1.7-2.2% - [11]

Soluble in water,

alcohol, glycerol,

Solubility - (11318119111 4]
propylene glycol;
Insoluble in oil
Melting Point ~290 °C - [18][19][20]
Density ~1.02 g/cm3 - [21]
Ash Content < 4% - [11]

| Light Transmittance | > 98% | 0.5% aqueous solution, 1 cm path length, 550 nm |[11] |

Mechanism of Action in Formulations

The primary mechanism of action for Polyquaternium-10 is rooted in electrostatic interaction. In
agueous solutions, the quaternary ammonium groups are positively charged. Substrates like
hair keratin and skin are naturally anionic (negatively charged), especially when damaged.[11]
[17] The cationic polymer is drawn to these surfaces, where it adsorbs and forms a thin,
smooth, and continuous film.[2][10][11] This film provides several benefits: it smooths the hair
cuticle to reduce frizz and improve combability, enhances moisture retention on the skin, and
provides a conditioned, silky feel.[4][10][11][17][22]
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Diagram 2: Electrostatic interaction of Polyquaternium-10 with hair.

Experimental Protocols

Characterizing Polyquaternium-10 is crucial for quality control and formulation development.
The following are outlines of key experimental protocols.
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Protocol: Viscosity Measurement

This protocol determines the viscosity of a Polyquaternium-10 solution, a key indicator of its
molecular weight grade.

o Preparation of Solution: Accurately weigh 2.0 g of Polyquaternium-10 powder and add it to
98.0 g of deionized water while stirring to create a 2% (w/w) solution.

o Hydration: Continue stirring until the polymer is fully dissolved and the solution is
homogenous. This may take several hours at room temperature. Gentle heating can
accelerate dissolution.[8]

o Temperature Control: Equilibrate the solution to a constant temperature of 25°C £ 0.1°C
using a water bath.

o Measurement: Use a rotational viscometer (e.g., Brookfield or NDJ type) to measure the
viscosity.[11] Select an appropriate spindle and rotational speed to obtain a torque reading
within the instrument's recommended range (typically 20-80%).

e Recording: Allow the reading to stabilize for at least 60 seconds before recording the
viscosity in milliPascal-seconds (mPa-s) or centipoise (cP).

Protocol: Cationic Charge Density Determination via
Colloid Titration

Colloid titration is a standard method for determining the charge density of polyelectrolytes. It
involves titrating the cationic polymer against a known anionic polymer standard.

o Materials:
o Polyquaternium-10 solution of known concentration.

o Anionic polymer standard solution of known charge concentration (e.g., Potassium
Polyvinyl Sulfate, PVSK).

o Indicator solution (e.g., Toluidine Blue O, o-TB).

o pH meter and buffer solutions.
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e Procedure:

o Sample Preparation: Pipette a precise volume of the Polyquaternium-10 solution into a
beaker and dilute with deionized water. Adjust the pH to a consistent value (e.g., pH 4 or
7) as charge density can be pH-dependent.

o Indicator Addition: Add a few drops of the Toluidine Blue O indicator. The solution should
turn blue, as the cationic indicator is free in the presence of the cationic polymer.

o Titration: Titrate the sample with the anionic PVSK standard solution while stirring
continuously.

o Endpoint Detection: The endpoint is reached when the PVSK has neutralized all the
cationic charges of the Polyquaternium-10 and begins to complex with the cationic
indicator. This causes a sharp color change from blue to purple/pink.[23]

o Calculation: The charge density (in milliequivalents per gram, meq/qg) is calculated based
on the volume and concentration of the PVSK titrant used to reach the endpoint and the
initial mass of the Polyquaternium-10 sample.
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Diagram 3: Experimental workflow for colloid titration.
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Applications in Drug Development

While established in cosmetics, Polyquaternium-10's properties are valuable in drug
development. Its cationic nature and film-forming ability can be leveraged for:

o Topical Formulations: Improving the substantivity and residence time of active
pharmaceutical ingredients (APIs) on the skin or mucous membranes.

¢ Ophthalmic Solutions: Acting as a viscosity modifier and mucoadhesive to increase the
precorneal residence time of eye drops.

o Stabilization: Its compatibility with various surfactants makes it useful for stabilizing
emulsions and suspensions.[1]

o Controlled Release: The polymer film can act as a barrier to modulate the release of an
entrapped API.

Safety and Toxicology

Polyquaternium-10 has a long history of safe use in consumer products. The Cosmetic
Ingredient Review (CIR) Expert Panel has assessed it as safe for use in cosmetics.[2][3]
Toxicological studies indicate a low order of toxicity.[2][3] It is poorly absorbed through the skin
and is considered a non-irritant and non-sensitizer at typical use concentrations (up to 2.0%).
[2][3][4] At concentrations of 5%, it may cause mild skin or eye irritation.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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